Cas no 1805627-28-4 (5-Chloro-4-iodo-2-phenylpyridine)

• Product Name: 5-Chloro-4-iodo-2-phenylpyridine
• CAS No: 1805627-28-4
• MF: C₁₁H₇ClIN
• MW: 315.537453889847
• CID: 4902757
• Update Time: 2025-06-09

5-Chloro-4-iodo-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-iodo-2-phenylpyridine

• Inchi： 1S/C11H7ClIN/c12-9-7-14-11(6-10(9)13)8-4-2-1-3-5-8/h1-7H
• InChI Key： BEEHEZSFKKUAIF-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1)C1C=CC=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-4-iodo-2-phenylpyridine

5-Chloro-4-iodo-2-phenylpyridine (CAS No. 1805627-28-4): A Comprehensive Overview

5-Chloro-4-iodo-2-phenylpyridine (CAS No. 1805627-28-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the research and application of 5-Chloro-4-iodo-2-phenylpyridine.

The chemical structure of 5-Chloro-4-iodo-2-phenylpyridine is defined by its pyridine core, which is substituted with a chlorine atom at the 5-position, an iodine atom at the 4-position, and a phenyl group at the 2-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

In terms of physical properties, 5-Chloro-4-iodo-2-phenylpyridine is a solid at room temperature with a melting point of approximately 110°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The synthesis of 5-Chloro-4-iodo-2-phenylpyridine can be achieved through several methods. One common approach involves the sequential substitution of a pyridine derivative. For instance, starting from 2-chloropyridine, the phenyl group can be introduced via a Suzuki coupling reaction, followed by the sequential introduction of the chlorine and iodine atoms through electrophilic substitution reactions. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Recent research has highlighted the potential of 5-Chloro-4-iodo-2-phenylpyridine in medicinal chemistry. Studies have shown that this compound can serve as a valuable intermediate in the synthesis of bioactive molecules. For example, it has been used as a building block in the development of selective inhibitors for specific enzymes involved in various disease pathways. One notable application is its use in the synthesis of inhibitors targeting protein kinases, which are key players in many cellular processes and are often dysregulated in diseases such as cancer.

In addition to its role as an intermediate, 5-Chloro-4-iodo-2-phenylpyridine has also been investigated for its direct biological activity. Preliminary studies have indicated that it exhibits moderate antiproliferative effects against certain cancer cell lines. The mechanism underlying this activity is still under investigation, but it is believed to involve interactions with specific cellular targets such as DNA or protein kinases.

The potential therapeutic applications of 5-Chloro-4-iodo-2-phenylpyridine have spurred further research into its pharmacological properties. Preclinical studies have explored its bioavailability, metabolism, and toxicity profiles to assess its suitability for drug development. These studies have shown that while 5-Chloro-4-iodo-2-phenylpyridine is generally well-tolerated at low concentrations, higher doses may lead to adverse effects such as cytotoxicity. Therefore, optimizing its pharmacological profile remains an important area of ongoing research.

Beyond its medicinal applications, 5-Chloro-4-iodo-2-phenylpyridine has also found use in materials science and analytical chemistry. Its unique electronic properties make it suitable for applications such as organic electronics and sensor development. For instance, it has been incorporated into polymer-based materials to enhance their electrical conductivity and stability.

In conclusion, 5-Chloro-4-iodo-2-phenylpyridine (CAS No. 1805627-28-4) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile properties make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its behavior and utility, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.